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Compound of Interest

Compound Name: cis-1,2-Dichlorocyclohexane

Cat. No.: B086984 Get Quote

An In-depth Technical Guide to cis-1,2-
Dichlorocyclohexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

stereochemical properties of cis-1,2-dichlorocyclohexane. It is intended to be a valuable

resource for researchers and professionals in organic chemistry, materials science, and drug

development who may utilize this compound as a key intermediate or model system.

Core Physical and Chemical Properties
cis-1,2-Dichlorocyclohexane is a cyclic organic compound that presents as a colorless to

pale yellow liquid at room temperature.[1] Its non-polar nature renders it sparingly soluble in

water but highly soluble in common organic solvents.[1] The cis configuration of the two

chlorine atoms on the same side of the cyclohexane ring significantly influences its physical

and chemical behavior, particularly its reactivity and conformational preferences.[1][2]

Quantitative Physical Data
The following table summarizes the key physical properties of cis-1,2-dichlorocyclohexane.
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Property Value Units Reference(s)

CAS Number 10498-35-8 N/A [3][4][5]

Molecular Formula C₆H₁₀Cl₂ N/A [4][5][6]

Molecular Weight 153.05 g/mol [1][3][4][5][6]

Density 1.14 g/cm³ [7][8]

Boiling Point 206.9 (at 760 mmHg) °C [7]

105-110 (at 33

mmHg)
°C [9][10]

Melting Point -1.5 °C [7]

Flash Point 66.1 °C [7]

Refractive Index

(n_D²⁵)
1.4977 N/A [9][10]

Vapor Pressure 0.333 mmHg at 25°C [7]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of cis-1,2-
dichlorocyclohexane. Key spectral features are summarized below.
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Technique Key Features Reference(s)

¹³C NMR

Due to its plane of symmetry,

the cis isomer exhibits three

distinct carbon signals.

[5][11]

Mass Spectrometry (GC-MS)

The molecular ion peak (M⁺)

will be observed, with a

characteristic isotopic pattern

(M, M+2, M+4) confirming the

presence of two chlorine

atoms.

[5][12]

Infrared (IR) Spectroscopy

A unique fingerprint region

distinguishes it from its trans

isomer.

[6][12]

Stereochemistry and Conformational Analysis
cis-1,2-Dichlorocyclohexane is a meso compound.[3] Despite having two stereocenters, it is

achiral due to a plane of symmetry.[3] The cyclohexane ring exists predominantly in a chair

conformation to minimize steric strain. In the case of the cis isomer, one chlorine substituent

must occupy an axial position while the other is in an equatorial position (axial-equatorial).[3]

[13]

The molecule undergoes rapid chair-flipping at room temperature, resulting in a racemic

mixture of two rapidly interconverting enantiomeric chair conformers.[2][3] This conformational

equilibrium is a key feature of its stereochemistry.
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Conformational Equilibrium of cis-1,2-Dichlorocyclohexane
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(Cl_axial, Cl_equatorial)
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(Cl_equatorial, Cl_axial)
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Caption: Rapid chair-flip equilibrium of cis-1,2-dichlorocyclohexane.

Chemical Reactivity and Synthesis
cis-1,2-Dichlorocyclohexane undergoes reactions typical of alkyl halides, including

nucleophilic substitution and elimination reactions.[1][3] The strained axial-equatorial

arrangement of the chlorine atoms makes the cis isomer more reactive in these reactions

compared to the more stable trans isomer, which can adopt a diequatorial conformation.[3]

Nucleophilic substitution can proceed via either an SN1 or SN2 mechanism depending on the

reaction conditions.[3]

Stereospecific Synthesis from 1,2-Epoxycyclohexane
A common and stereospecific method for the synthesis of cis-1,2-dichlorocyclohexane
involves the reaction of 1,2-epoxycyclohexane with dichlorotriphenylphosphorane.[9][10] This

reaction proceeds with inversion of configuration at both carbon atoms of the epoxide ring,

leading to the cis product.[9] Other methods, such as using sulfuryl chloride, have been

reported but are often less stereospecific.[9][14]

The following diagram illustrates the workflow for this synthetic procedure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b086984?utm_src=pdf-body-img
https://www.benchchem.com/product/b086984?utm_src=pdf-body
https://www.benchchem.com/product/b086984?utm_src=pdf-body
https://cymitquimica.com/cas/10498-35-8/
https://www.benchchem.com/product/b086984
https://www.benchchem.com/product/b086984
https://www.benchchem.com/product/b086984
https://www.benchchem.com/product/b086984?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV6P0424
https://www.lookchem.com/Chempedia/Chemical-Technology/16041.html
https://orgsyn.org/demo.aspx?prep=CV6P0424
https://orgsyn.org/demo.aspx?prep=CV6P0424
https://cdnsciencepub.com/doi/pdf/10.1139/v66-351
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086984?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of cis-1,2-Dichlorocyclohexane
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Caption: Experimental workflow for the synthesis of cis-1,2-dichlorocyclohexane.
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Experimental Protocol: Synthesis from 1,2-
Epoxycyclohexane
The following protocol is adapted from a literature procedure for the stereospecific synthesis of

cis-1,2-dichlorocyclohexane.[9][10]

Caution: Benzene is a known carcinogen. All procedures involving benzene should be carried

out in a well-ventilated fume hood with appropriate personal protective equipment, including

gloves.[9]

Materials:

Triphenylphosphine (95 g, 0.36 mole)[9][10]

Anhydrous benzene (500 ml + 60 ml + 50 ml)[9][10]

Chlorine gas[9][10]

1,2-Epoxycyclohexane (24.5 g, 0.250 mole)[9][10]

Methanol (10 ml)[9][10]

Petroleum ether (30-60°C, 300 ml + 3 x 100 ml)[10]

Aqueous 5% sodium bisulfite (250 ml)[9][10]

Water (250 ml)[9][10]

Magnesium sulfate[9][10]

Procedure:

A 1-liter, three-necked flask equipped with a mechanical stirrer, a gas inlet tube, and a

condenser with a drying tube is charged with triphenylphosphine (95 g) and anhydrous

benzene (500 ml).[9][10]

The flask is cooled in an ice bath, and stirring is initiated. Chlorine gas is introduced through

the gas inlet, leading to the formation of dichlorotriphenylphosphorane as a white solid or
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milky oil. The chlorine flow is stopped when the mixture develops a persistent lemon-yellow

color.[10]

The gas inlet is replaced with an addition funnel, and a solution of triphenylphosphine (10 g)

in benzene (60 ml) is added dropwise.[10]

A solution of 1,2-epoxycyclohexane (24.5 g) in benzene (50 ml) is then added dropwise over

approximately 20 minutes.[9][10]

The ice bath is replaced with a heating mantle, and the two-phase mixture is stirred and

refluxed for 4 hours.[9][10]

After cooling, the excess dichlorotriphenylphosphorane is quenched by the slow addition of

methanol (10 ml).[9][10]

The mixture is concentrated on a rotary evaporator. The residue is triturated with petroleum

ether (300 ml).[10]

The resulting solid (triphenylphosphine oxide) is collected by suction filtration and washed

with three 100-ml portions of petroleum ether.[9][10]

The combined filtrates are refiltered, washed with aqueous 5% sodium bisulfite (250 ml), and

then with water (250 ml).[9][10]

The organic phase is dried over magnesium sulfate, filtered, and concentrated on a rotary

evaporator.[9][10]

The crude product is distilled through a Vigreux column to yield cis-1,2-
dichlorocyclohexane (27-28 g, 71-73%) at 105-110°C (33 mm Hg).[9][10]

Safety and Handling
cis-1,2-Dichlorocyclohexane should be handled with care in a well-ventilated area, and

personal protective equipment, including safety goggles, gloves, and a lab coat, should be

worn.[15][16] Avoid contact with skin and eyes, and prevent the formation of aerosols.[15] Store

in a cool, dry, and well-ventilated place in a tightly sealed container.[15] For detailed safety

information, consult the Safety Data Sheet (SDS).[15][16][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086984#cis-1-2-dichlorocyclohexane-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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